Cas no 2807454-39-1 (4-Bromo-5-(trimethylsilyl)thiophene-2-carboxylic acid)

• Product Name: 4-Bromo-5-(trimethylsilyl)thiophene-2-carboxylic acid
• CAS No: 2807454-39-1
• MF: C₈H₁₁BrO₂SSi
• MW: 279.226241350174
• CID: 6795759
• PubChem ID: 164895150
• Update Time: 2025-07-31

4-Bromo-5-(trimethylsilyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• MFCD34763177
• 4-Bromo-5-(trimethylsilyl)thiophene-2-carboxylic acid
• 2807454-39-1

• Inchi： 1S/C8H11BrO2SSi/c1-13(2,3)8-5(9)4-6(12-8)7(10)11/h4H,1-3H3,(H,10,11)
• InChI Key： VGMTUUWIRCNLNO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)SC=1[Si](C)(C)C

Computed Properties

• Exact Mass: 277.94324g/mol
• Monoisotopic Mass: 277.94324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5Ų

Additional information on 4-Bromo-5-(trimethylsilyl)thiophene-2-carboxylic acid

4-Bromo-5-(trimethylsilyl)thiophene-2-carboxylic Acid (CAS No. 2807454-39-1): A Comprehensive Overview

4-Bromo-5-(trimethylsilyl)thiophene-2-carboxylic acid (CAS No. 2807454-39-1) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and medicinal chemistry. This compound is characterized by its unique structural features, including a bromine atom, a trimethylsilyl group, and a carboxylic acid moiety, which collectively contribute to its diverse chemical reactivity and potential applications.

The bromine atom in the molecule serves as an excellent leaving group, making it highly reactive in various substitution and coupling reactions. This property is particularly valuable in the synthesis of complex organic molecules, where the bromine can be readily replaced by other functional groups through palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling or the Stille coupling. These reactions are widely used in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.

The trimethylsilyl (TMS) group is a common protecting group in organic synthesis due to its stability under a wide range of reaction conditions. In 4-Bromo-5-(trimethylsilyl)thiophene-2-carboxylic acid, the TMS group protects the thiophene ring from unwanted side reactions, allowing for selective functionalization at other sites. The TMS group can be easily removed under mild acidic conditions, providing a convenient method for deprotection and further modification of the molecule.

The carboxylic acid moiety in 4-Bromo-5-(trimethylsilyl)thiophene-2-carboxylic acid imparts additional reactivity and functionality to the compound. Carboxylic acids are versatile functional groups that can participate in a variety of chemical reactions, including esterification, amidation, and decarboxylation. In medicinal chemistry, carboxylic acids are often used to improve the solubility and bioavailability of drug candidates. The presence of this functional group in 4-Bromo-5-(trimethylsilyl)thiophene-2-carboxylic acid makes it an attractive starting material for the synthesis of bioactive compounds.

Recent research has highlighted the potential of 4-Bromo-5-(trimethylsilyl)thiophene-2-carboxylic acid in various applications. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of this compound as a key intermediate in the synthesis of novel thiophene-based polymers with tunable electronic properties. These polymers have shown promise in organic electronics, particularly in applications such as organic photovoltaics and field-effect transistors.

In another study published in the Journal of Medicinal Chemistry, researchers explored the use of 4-Bromo-5-(trimethylsilyl)thiophene-2-carboxylic acid as a building block for the synthesis of small-molecule inhibitors targeting specific enzymes involved in cancer progression. The resulting compounds exhibited potent inhibitory activity against these enzymes and showed promising results in preliminary biological assays.

The structural versatility of 4-Bromo-5-(trimethylsilyl)thiophene-2-carboxylic acid also makes it an ideal candidate for high-throughput screening (HTS) campaigns in drug discovery. HTS involves testing large libraries of compounds against specific biological targets to identify potential lead molecules. The ability to rapidly synthesize and modify derivatives of 4-Bromo-5-(trimethylsilyl)thiophene-2-carboxylic acid using established synthetic protocols allows researchers to efficiently explore its chemical space and identify promising drug candidates.

In conclusion, 4-Bromo-5-(trimethylsilyl)thiophene-2-carboxylic acid (CAS No. 2807454-39-1) is a highly versatile compound with significant potential in various fields of chemistry and materials science. Its unique combination of functional groups provides a robust platform for synthetic transformations and biological applications. As research continues to advance, it is likely that new and innovative uses for this compound will be discovered, further expanding its impact on scientific and technological advancements.